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Compound of Interest

Compound Name:
2,3-Diethyl-5-methylpyrazine-

13C2

Cat. No.: B12375662 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides detailed procedures for the safe disposal of 2,3-Diethyl-5-
methylpyrazine-13C2, ensuring compliance and minimizing risk.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is imperative to handle 2,3-Diethyl-5-
methylpyrazine-13C2 with appropriate care. This compound is classified as a combustible

liquid and is harmful if swallowed, in contact with skin, or if inhaled. All handling should occur

within a certified chemical fume hood to minimize inhalation exposure.[1]

Personal Protective Equipment (PPE) is mandatory:

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[2][3]

Hand Protection: Chemical-resistant gloves, such as nitrile or chloroprene, are

recommended.[1]

Body Protection: A flame-resistant lab coat should be worn.[1]

Respiratory Protection: If there is a risk of inhalation, a respirator with an appropriate filter

(e.g., type ABEK (EN14387)) should be used.
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Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 2,3-Diethyl-5-methylpyrazine-
13C2 is through a licensed hazardous waste disposal facility.[1][2] High-temperature

incineration is often the preferred method for complete destruction.[2] Do not dispose of this

chemical down the drain or in regular trash.[1][4][5]

Segregation and Collection:

Isolate waste 2,3-Diethyl-5-methylpyrazine-13C2 and any contaminated materials (e.g.,

gloves, pipette tips, absorbent paper) from other waste streams.[1]

Collect the waste in a dedicated, leak-proof, and clearly labeled hazardous waste

container.[1]

Container Labeling:

The container must be clearly labeled with the full chemical name: "2,3-Diethyl-5-
methylpyrazine-13C2".

Include the words "Hazardous Waste".[1]

List the primary hazards: "Combustible," "Harmful," "Irritant," "Environmental Hazard".[1]

Storage:

Keep the hazardous waste container securely sealed at all times, except when adding

waste.[1]

Store the container in a designated, cool, well-ventilated, and secure satellite

accumulation area within the laboratory.[1][3][6]

Ensure the storage area is away from heat, sparks, and open flames.[3][6]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.[2] They will have established procedures for managing
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licensed waste disposal vendors.

Quantitative Data Summary
The following table summarizes key quantitative data for 2,3-Diethyl-5-methylpyrazine, which is

chemically analogous to its 13C2 isotopologue.

Property Value Source

Molecular Formula C₉H₁₄N₂ [7]

Molecular Weight 150.22 g/mol

Appearance Clear light yellow liquid [8]

Density 0.949 g/mL at 25 °C [8]

Flash Point 80 °C (176 °F) - closed cup [9]

Solubility in Water 1636 mg/L at 25 °C [10]

Vapor Pressure
0.515 mmHg at 25 °C

(estimated)
[9]

Experimental Protocols
Accidental Release Measures:

In the event of a spill, the following protocol should be initiated immediately:

Evacuate and Ventilate: Evacuate all non-essential personnel from the area and ensure

adequate ventilation.[11]

Eliminate Ignition Sources: Remove all sources of ignition, such as sparks, flames, and hot

surfaces.[6][11]

Containment: Absorb the spill with a non-combustible, inert material such as sand,

diatomaceous earth, or a universal binding agent.[4][5]
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Collection: Carefully sweep up or shovel the absorbed material into a suitable, labeled

container for disposal.[6]

Decontamination: Clean the spill area thoroughly.

Personal Protection: Ensure appropriate PPE is worn throughout the cleanup process.[11]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 2,3-Diethyl-5-
methylpyrazine-13C2.
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Caption: Disposal workflow for 2,3-Diethyl-5-methylpyrazine-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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